N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-1-sulfonamide

• IUPAC Name: N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C22H22N2O4S/c1-22(2)14-28-19-13-16(11-12-18(19)24(3)21(22)25)23-29(26,27)20-10-6-8-15-7-4-5-9-17(15)20/h4-13,23H,14H2,1-3H3
• InChI Key: ASDDXGHBIDRGLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)N(C1=O)C)C
• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• CAS No.: 921903-57-3

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C22H22N2O4S and its molecular weight is 410.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescence Sensing and Intracellular Imaging

A naphthalene-based sulfonamide Schiff base was developed as a fluorescent turn-on probe for the selective detection of Al3+ ions in aqueous systems. This compound exhibited a significant enhancement in fluorescence upon binding with Al3+, making it a promising tool for intracellular imaging of aluminum ions in biological samples. The structural elucidation, computational studies, and biological applications, including antimicrobial activity and cell imaging capabilities, demonstrate its utility in biochemical diagnostics and research (Mondal et al., 2015).

Synthesis and Characterization of Cyclic Sulfonamides

Research into cyclic sulfonamides, including the synthesis of novel cyclic arenesulfonamide derivatives, has been reported. These compounds have been investigated for their potential as carbonic anhydrase inhibitors and for their unique structural features that might contribute to therapeutic applications. The studies detail the synthesis routes, structural characterization, and the potential biological activities of these sulfonamides, highlighting their relevance in medicinal chemistry and drug development (Greig et al., 2001).

Proton Exchange Membranes

Sulfonated polybenzothiazoles containing naphthalene units have been synthesized for use as proton exchange membranes (PEMs). These materials exhibit high proton conductivity, thermal and oxidative stability, and mechanical properties suitable for fuel cell applications. The incorporation of naphthalene and sulfonamide groups into the polymer backbone enhances the membrane's performance, making it a viable alternative to traditional PEM materials such as Nafion (Wang et al., 2017).